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Compound of Interest

Compound Name: 3,3-Dimethyl-2-oxobutanal

Cat. No.: B1267635 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of tert-butylglyoxal (CAS 4480-47-1),

a dicarbonyl compound with potential significance in chemical synthesis and biological

research. This document collates available physicochemical data, discusses its reactivity, and

explores its potential biological implications based on the known activities of related α-

oxoaldehydes.

Physicochemical Properties
tert-Butylglyoxal, also known as 3,3-Dimethyl-2-oxobutanal, is an organic compound featuring

both a bulky tert-butyl group and a reactive glyoxal moiety.[1][2][3] Its core physicochemical

properties are summarized below.
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Property Value Reference

CAS Number 4480-47-1 [1][2][4]

Molecular Formula C₆H₁₀O₂ [1][2][4]

Molecular Weight 114.142 g/mol [1][2][4]

Synonyms

3,3-Dimethyl-2-oxobutanal,

3,3-Dimethyl-1,2-butanedione,

t-Butylglyoxal

[2][3][5]

Appearance Neat Liquid [1]

Boiling Point 128.2 °C at 760 mmHg [2]

Density 0.935 g/cm³ [2]

Flash Point 34.4 °C [2]

Water Solubility
Sparingly soluble (21 g/L at 25

°C) (Calculated)
[4]

Refractive Index 1.406 [2]

Note: A melting point of 91-92 °C has been reported in one source[4]; however, this is

inconsistent with other data describing the compound as a liquid at room temperature.[1][2]

Synthesis and Reactivity
While specific, scalable synthesis protocols for tert-butylglyoxal are not widely detailed in

readily available literature, general synthetic routes for similar small molecules often involve the

oxidation of corresponding precursor molecules.

Reactivity Profile
The reactivity of tert-butylglyoxal is dictated by its two primary functional groups: the dicarbonyl

system (glyoxal) and the sterically hindering tert-butyl group.

Electrophilic Nature: Like other α-oxoaldehydes such as glyoxal and methylglyoxal, tert-

butylglyoxal is a reactive electrophilic species (RES).[6][7] The two adjacent carbonyl groups
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are highly susceptible to nucleophilic attack. This reactivity is central to their biological

effects, as they readily react with nucleophilic residues in macromolecules, including the

lysine, arginine, and cysteine side chains of proteins.[7]

Advanced Glycation End-products (AGEs): The reaction of glyoxals with proteins can lead to

the formation of a Schiff base, which can undergo subsequent rearrangements to form

Advanced Glycation End-products (AGEs).[7] AGEs are implicated in various disease states

and cellular aging.

Metabolic Susceptibility: The tert-butyl group is a common motif in medicinal chemistry, often

incorporated to enhance potency or provide a steric shield to increase metabolic stability.[8]

However, this group is also a known target for metabolism by cytochrome P450 (CYP)

enzymes, typically undergoing oxidation to form the corresponding alcohol.[8][9]
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Caption: Logical relationship between structure and predicted reactivity.

Potential Biological Activity and Applications
Direct experimental data on the biological activity of tert-butylglyoxal is limited. However, by

drawing parallels with structurally related compounds, a profile of its likely biological effects and

potential applications can be inferred.

Antimicrobial Activity
Methylglyoxal is a well-documented antibacterial component found in sources like Mānuka

honey.[10] Its mechanism involves inducing cellular damage through its electrophilic nature.

Similarly, tert-butylbenzoquinone (TBBQ), the oxidation product of the food additive TBHQ,

exhibits potent bactericidal activity against Staphylococcus aureus by compromising membrane

integrity.[11] It is plausible that tert-butylglyoxal, as a reactive dicarbonyl, could possess similar

antimicrobial properties.

Cellular Effects
General studies on α-oxoaldehydes have shown a range of effects on cellular processes:

Inhibition of Protein Synthesis: Aldehydes can inhibit the incorporation of amino acids into

proteins.[12]

Mitochondrial Dysfunction: They have been shown to decrease the respiratory rate of

mitochondria.[12]

Antiproliferative Effects: Aldehydes can decrease the mitotic index in various cell types,

suggesting an antiproliferative or cytotoxic effect.[12]

These activities stem from the ability of glyoxals to react with and damage essential biological

macromolecules, leading to cellular dysfunction.[6]

Applications in Drug Development
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The tert-butyl group is frequently used in drug design.[8] The unique combination of this group

with a reactive glyoxal moiety makes tert-butylglyoxal an interesting scaffold. It could serve as a

starting material for synthesizing novel therapeutic agents or as a chemical probe to study

cellular processes involving dicarbonyl stress. However, its inherent reactivity and potential for

metabolic breakdown are critical factors that would need to be addressed in any drug

development program.[9]

Recommended Experimental Protocols
Given the absence of specific published experimental protocols for tert-butylglyoxal, this

section outlines general methodologies that researchers can adapt to investigate its biological

and chemical properties.

General Protocol for Assessing Antimicrobial Activity
This protocol is based on the standard broth microdilution method used to determine the

Minimum Inhibitory Concentration (MIC) of a compound.

Methodology:

Preparation of Stock Solution: Prepare a 10 mg/mL stock solution of tert-butylglyoxal in a

suitable solvent (e.g., DMSO), ensuring it is fully dissolved.

Bacterial Culture: Grow a bacterial strain of interest (e.g., S. aureus, E. coli) in appropriate

broth (e.g., Mueller-Hinton Broth) to the mid-logarithmic phase.

Dilution Series: In a 96-well microtiter plate, perform a two-fold serial dilution of the tert-

butylglyoxal stock solution in broth to achieve a range of desired concentrations.

Inoculation: Adjust the bacterial culture to a concentration of approximately 5 x 10⁵ CFU/mL

and add it to each well of the microtiter plate. Include a positive control (broth + bacteria, no

compound) and a negative control (broth only).

Incubation: Incubate the plate at 37 °C for 18-24 hours.

MIC Determination: The MIC is defined as the lowest concentration of tert-butylglyoxal that

completely inhibits visible bacterial growth.
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Caption: General experimental workflow for MIC determination.

Protocol for Evaluating In Vitro Cytotoxicity (MTT Assay)
This protocol assesses the effect of a compound on the metabolic activity of mammalian cells,

which is an indicator of cell viability.

Methodology:

Cell Seeding: Seed mammalian cells (e.g., HeLa, HEK293) into a 96-well plate at a density

of 5,000-10,000 cells per well and allow them to adhere overnight.

Compound Treatment: Prepare serial dilutions of tert-butylglyoxal in cell culture medium and

replace the existing medium in the wells. Include vehicle-treated control wells.

Incubation: Incubate the cells with the compound for a specified period (e.g., 24, 48, or 72

hours) at 37 °C in a humidified CO₂ incubator.

MTT Addition: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide)

solution to each well and incubate for 2-4 hours. Live cells with active dehydrogenases will

convert MTT into purple formazan crystals.

Solubilization: Add a solubilizing agent (e.g., DMSO or a specialized detergent solution) to

dissolve the formazan crystals.

Absorbance Reading: Measure the absorbance of the solution at a wavelength of

approximately 570 nm using a microplate reader. Cell viability is proportional to the

absorbance.
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Conclusion
tert-Butylglyoxal is a reactive dicarbonyl compound whose properties are largely inferred from

related structures. Its electrophilic glyoxal moiety suggests a high potential for biological

activity, including antimicrobial and cytotoxic effects through interactions with proteins and other

macromolecules. The presence of the tert-butyl group introduces steric bulk and a potential site

for metabolic modification. For researchers and drug development professionals, tert-

butylglyoxal represents a potentially useful, albeit reactive, chemical scaffold. Further empirical

investigation is required to fully characterize its synthesis, reactivity, and biological profile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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